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Compound of Interest

Compound Name: N-Methyl-2-pyridin-4-ylacetamide

Cat. No.: B3155640

For Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the inquiry for information regarding the molecular weight,
experimental protocols, and biological activity of N-Methyl-2-pyridin-4-ylacetamide. Extensive
searches of chemical databases and scientific literature have revealed that this specific
compound is not readily found under this nomenclature. The predominant isomer identified in
numerous databases is N-(4-Methylpyridin-2-yl)acetamide, for which substantial data is
available.

This guide will therefore focus on the characterization of N-(4-Methylpyridin-2-yl)acetamide, a
closely related structural isomer, to provide relevant data and experimental context. It is crucial
to note that the information presented pertains to this isomer and not N-Methyl-2-pyridin-4-
ylacetamide, for which no definitive public records were found.

Part 1: Physicochemical Properties of N-(4-
Methylpyridin-2-yl)acetamide

A summary of the key quantitative data for N-(4-Methylpyridin-2-yl)acetamide is presented in
the table below for ease of reference and comparison.
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Property Value Source

Molecular Formula C8H10N20 [1112]

Molecular Weight 150.18 g/mol [1][2]

CAS Number 5327-32-2 [1][2]
N-(4-methylpyridin-2-

IUPAC Name ( s [1]

yl)acetamide

Canonical SMILES

CC1=CC(=NC=C1)NC(=0)C

[1]

InChl Key

QGZHGSGLCZEGHA-
UHFFFAOYSA-N

[2]

Part 2: Experimental Protocols

While specific experimental protocols for the requested N-Methyl-2-pyridin-4-ylacetamide are

unavailable, a common synthesis method for its isomer, N-(4-Methylpyridin-2-yl)acetamide, is

well-documented. This procedure provides a foundational methodology for the synthesis of

related pyridyl acetamides.

Synthesis of N-(4-Methylpyridin-2-yl)acetamide

A prevalent method for the synthesis of N-(4-Methylpyridin-2-yl)acetamide involves the

acylation of 2-amino-4-methylpyridine. A general laboratory-scale procedure is as follows:

e Reactant Preparation: 2-amino-4-methylpyridine is used as the starting material.

o Acylation: The 2-amino-4-methylpyridine is reacted with acetic anhydride.

o Reaction Conditions: The reaction mixture is typically warmed to facilitate the acylation

process.

o Crystallization: Upon cooling, the product, N-(4-Methylpyridin-2-yl)acetamide, crystallizes

from the reaction mixture.

« |solation and Purification: The crystallized product is then isolated through filtration and can

be further purified if necessary.
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This N-acylation reaction is a fundamental and widely used method in organic synthesis for the
formation of amide bonds.[2]

Part 3: Biological Activity and Signaling Pathways

Currently, there is no specific information available in the public domain regarding the biological
activity or associated signaling pathways for N-Methyl-2-pyridin-4-ylacetamide.

For the isomer, N-(4-Methylpyridin-2-yl)acetamide, while its direct biological functions are not
extensively detailed in the provided search results, the core pyridine and acetamide structures
are present in numerous biologically active molecules. Pyridine derivatives are known to exhibit
a wide range of pharmacological activities. For instance, various substituted pyridines are
investigated for their potential as antifungal and antimicrobial agents.[3]

Given the lack of specific data, a logical workflow for investigating the biological activity of a
novel compound like N-Methyl-2-pyridin-4-ylacetamide would be as follows:

Synthesis and Characterization

Synthesize N-Methyl-2-pyridin-d-ylacetamide }—»‘ Purify Compound }—»‘ Characterize Structure (NMR, MS) H Target Binding Assays }—» Identify Biological Hits ‘—»‘ Signaling Pathway Analysis }—»‘ Validate Mechanism of Action
g
sell Viability Assays

Pathway Analysis

Click to download full resolution via product page

A general workflow for the biological evaluation of a novel chemical compound.

Conclusion

In conclusion, while a comprehensive technical guide on N-Methyl-2-pyridin-4-ylacetamide
cannot be provided due to the absence of its characterization in publicly accessible scientific
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databases, this guide has furnished detailed information on the closely related and well-
documented isomer, N-(4-Methylpyridin-2-yl)acetamide. The data and protocols presented for
this isomer can serve as a valuable reference for researchers in the field. Further investigation
is required to synthesize and characterize N-Methyl-2-pyridin-4-ylacetamide to elucidate its
specific properties and biological functions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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